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Compound of Interest

Compound Name: Fenfluthrin

Cat. No.: B3416385 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to formulating Fenfluthrin for various

insecticide applications. This document outlines the physicochemical properties of Fenfluthrin,

details on common formulation types including Emulsifiable Concentrates (EC), Wettable

Powders (WP), and Suspension Concentrates (SC), and provides detailed protocols for

formulation preparation, stability testing, and biological efficacy assessment.

Physicochemical Properties of Fenfluthrin
Fenfluthrin is a synthetic pyrethroid insecticide valued for its potent activity against a broad

spectrum of insect pests.[1] As a non-systemic insecticide, it acts via contact and stomach

action, targeting the nervous system of insects by modulating sodium channels, which results

in paralysis and death.[1][2] Its low toxicity to mammals and birds makes it a candidate for

various agricultural and public health applications.[1]

Key physicochemical properties of Fenfluthrin are summarized in the table below.

Understanding these properties is crucial for developing stable and effective formulations.
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Property Value Source

Chemical Formula C₁₅H₁₁Cl₂F₅O₂ [1][3]

Molecular Weight 389.14 g/mol [3]

Appearance

Colorless crystalline solid /

White to off-white low-melting

solid

[2][4]

Melting Point 44.7 °C [2]

Solubility

Slightly soluble in

Dichloromethane, Chloroform,

and Ethyl Acetate.[3][4]

Soluble in organic solvents.[1]

[1][3][4]

Stability

Stable under normal

conditions; can degrade with

exposure to extreme

temperatures or UV light.[1]

[1]

Fenfluthrin Formulation Types
The choice of formulation depends on the target pest, application equipment, and

environmental conditions. Fenfluthrin's solubility in organic solvents makes it suitable for

various formulation types.[1]

Emulsifiable Concentrate (EC)
EC formulations are solutions of the active ingredient in a water-immiscible organic solvent with

the addition of emulsifiers.[5][6][7] When diluted with water, they form a spontaneous oil-in-

water emulsion.[6][7]

Table 2: Example Composition of a Fenfluthrin 5% EC Formulation
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Component Function
Example Concentration (%
w/w)

Fenfluthrin (95% Technical

Grade)
Active Ingredient 5.3

Aromatic Solvent (e.g.,

Solvesso™ 150)
Solvent 70.0 - 80.0

Anionic Emulsifier (e.g.,

Calcium

dodecylbenzenesulfonate)

Emulsifier 5.0 - 10.0

Non-ionic Emulsifier (e.g.,

Ethoxylated castor oil)
Emulsifier 5.0 - 10.0

Stabilizer (e.g., Epoxidized

soybean oil)
Stabilizer 1.0 - 2.0

Wettable Powder (WP)
WP formulations are finely ground powders in which the active ingredient is mixed with inert

carriers, wetting agents, and dispersing agents.[8][9] They form a suspension when mixed with

water.[8]

Table 3: Example Composition of a Fenfluthrin 20% WP Formulation
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Component Function
Example Concentration (%
w/w)

Fenfluthrin (95% Technical

Grade)
Active Ingredient 21.0

Inert Carrier (e.g., Kaolin or

Attapulgite clay)
Carrier/Diluent 60.0 - 70.0

Wetting Agent (e.g., Sodium

lignosulfonate)
Wetting Agent 2.0 - 5.0

Dispersing Agent (e.g., Sodium

naphthalene sulfonate

condensate)

Dispersing Agent 3.0 - 7.0

Anti-caking Agent (e.g., Silicon

dioxide)
Flow Aid 1.0 - 2.0

Suspension Concentrate (SC)
SC or flowable formulations consist of a stable suspension of the solid active ingredient in

water.[10][11][12] This type of formulation is beneficial due to the absence of dust and

flammable solvents.[11][13]

Table 4: Example Composition of a Fenfluthrin 10% SC Formulation
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Component Function
Example Concentration (%
w/w)

Fenfluthrin (95% Technical

Grade)
Active Ingredient 10.5

Water Carrier 50.0 - 60.0

Wetting/Dispersing Agent (e.g.,

Polymeric surfactant)
Wetting/Dispersing Agent 3.0 - 6.0

Antifreeze (e.g., Propylene

glycol)
Antifreeze 5.0 - 10.0

Thickener (e.g., Xanthan gum) Suspending Agent 0.1 - 0.5

Antifoaming Agent (e.g.,

Silicone-based)
Antifoam 0.1 - 0.5

Biocide Preservative 0.1 - 0.3

Experimental Protocols
Protocol for Preparation of a Fenfluthrin 5% EC
Formulation
Objective: To prepare a stable 5% Emulsifiable Concentrate of Fenfluthrin.

Materials:

Fenfluthrin (95% Technical Grade)

Aromatic solvent (e.g., Solvesso™ 150)

Anionic emulsifier (e.g., Calcium dodecylbenzenesulfonate)

Non-ionic emulsifier (e.g., Ethoxylated castor oil)

Stabilizer (e.g., Epoxidized soybean oil)

Glass beakers and magnetic stirrer
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Weighing balance

Procedure:

Weigh the required amount of the aromatic solvent into a glass beaker.

With continuous stirring using a magnetic stirrer, add the weighed quantity of Fenfluthrin
technical grade to the solvent. Stir until completely dissolved.

Add the anionic and non-ionic emulsifiers to the mixture and continue stirring until a

homogenous solution is obtained.

Add the stabilizer to the formulation and stir for an additional 15 minutes.

Store the final formulation in a sealed container for further testing.

Protocol for Stability Testing of an Insecticide
Formulation
Objective: To assess the physical and chemical stability of the Fenfluthrin formulation under

accelerated storage conditions.

Materials:

Prepared Fenfluthrin formulation

Incubator or oven

Refrigerator/Freezer

Glass cylinders with stoppers

Analytical instrumentation for active ingredient analysis (e.g., HPLC or GC)

Procedure:

Accelerated Storage: Place a known quantity of the formulation in a sealed container and

store it in an incubator at a constant temperature of 54 ± 2 °C for 14 days. This is a standard
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accelerated stability test.

Low-Temperature Stability: Place another sample of the formulation at a low temperature

(e.g., 0 ± 1 °C) for 7 days.

Physical Observations: At regular intervals (e.g., 1, 3, 7, and 14 days for accelerated

storage), visually inspect the samples for any signs of physical changes such as phase

separation, crystallization, sedimentation, or color change.

Emulsion/Suspension Stability Test:

For EC formulations: Dilute a sample of the stored formulation with water in a glass

cylinder to the recommended concentration. Invert the cylinder a set number of times and

let it stand. Observe the stability of the emulsion at different time points (e.g., 30 minutes,

2 hours).

For WP and SC formulations: Prepare a suspension in a glass cylinder and observe for

sedimentation and ease of re-suspension.

Chemical Analysis: After the storage period, analyze the concentration of Fenfluthrin in the

samples using a validated analytical method (e.g., HPLC or GC) to determine the extent of

degradation.

Protocol for Insect Bioassay
Objective: To evaluate the insecticidal efficacy of the formulated Fenfluthrin.

Materials:

Prepared Fenfluthrin formulation

Acetone or another suitable solvent for dilution

Micropipette

Test insects (e.g., adult mosquitoes or agricultural pests like aphids)

Holding cages or petri dishes
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Sugar solution (for feeding)

Procedure:

Preparation of Test Solutions: Prepare a series of dilutions of the Fenfluthrin formulation in a

suitable solvent (e.g., acetone) to obtain a range of concentrations that are expected to

cause mortality between 10% and 90%.

Topical Application: Apply a small, precise volume (e.g., 0.5-1 µL) of each dilution to the

dorsal thorax of individual test insects. A control group should be treated with the solvent

only.

Exposure and Observation: Place the treated insects in holding cages or petri dishes with

access to a food source (e.g., a cotton ball soaked in sugar solution).

Mortality Assessment: Record the number of dead or moribund insects at specified time

intervals (e.g., 24, 48, and 72 hours) post-treatment.

Data Analysis: Analyze the mortality data using probit analysis to determine the lethal

concentration (LC₅₀) or lethal dose (LD₅₀) of the formulation for the test insect.
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Caption: Workflow for Fenfluthrin Insecticide Formulation Development.
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Caption: Mechanism of Action of Fenfluthrin on Insect Neurons.
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Application Methods and Safety Precautions
Agricultural Application
Fenfluthrin formulations can be applied using conventional agricultural spray equipment. The

specific application rate will depend on the crop, target pest, and infestation level. As a

pyrethroid, application rates are generally low. For similar pyrethroids, rates can vary

significantly based on the crop and pest. Always consult the product label for specific

application instructions.

Safety Precautions
Fenfluthrin is harmful if swallowed and is suspected of causing cancer.[14] It is very toxic to

aquatic life with long-lasting effects.[14] The following safety precautions should be strictly

followed:

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, protective clothing,

and eye/face protection during handling and application.[14]

Handling: Do not eat, drink, or smoke when using this product. Wash hands thoroughly after

handling.[14]

Environmental Protection: Avoid release to the environment. Do not contaminate water

bodies.[14]

Storage: Store in a well-ventilated, secure area away from food, drink, and animal feed.

Always refer to the Safety Data Sheet (SDS) for complete safety information.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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